Cas no 2171333-66-5 (2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}acetic acid
• CAS No: 2171333-66-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6499107
• PubChem ID: 165569439
• Update Time: 2025-06-15

2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}acetic acid
• 2171333-66-5
• EN300-1579108
• 2-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]pyrrolidin-3-yl}acetic acid

• Inchi： 1S/C27H32N2O5/c1-17(2)24(14-25(30)29-12-11-18(15-29)13-26(31)32)28-27(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,31,32)/t18?,24-/m1/s1
• InChI Key： HXDJCYVMWCVZIQ-VCUSLETLSA-N
• SMILES： O=C(C[C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}acetic acid

Recent Advances in the Study of 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}acetic acid (CAS: 2171333-66-5)

The compound 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}acetic acid (CAS: 2171333-66-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrrolidine acetic acid moiety, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the construction of complex peptide architectures.

One of the most notable advancements in the research of this compound is its role in the synthesis of bioactive peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}acetic acid can be efficiently incorporated into peptide chains, enabling the production of peptides with enhanced stability and biological activity. The study highlighted the compound's ability to improve the yield and purity of synthesized peptides, making it a valuable tool for researchers in the field.

In addition to its applications in peptide synthesis, recent investigations have explored the potential of this compound as a building block for the development of novel therapeutics. For instance, a 2024 preprint article available on bioRxiv reported the use of 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}acetic acid in the design of protease inhibitors. The researchers found that the compound's structural flexibility and functional groups allowed for the creation of inhibitors with high specificity and potency against target enzymes, suggesting its utility in the treatment of diseases such as cancer and viral infections.

Another area of interest is the compound's role in the development of drug delivery systems. A recent study published in Advanced Drug Delivery Reviews (2024) investigated the use of 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}acetic acid as a linker in polymer-based drug carriers. The study demonstrated that the compound's chemical properties facilitate the controlled release of therapeutic agents, thereby improving the efficacy and safety of drug delivery systems. This finding opens new avenues for the application of the compound in nanomedicine and targeted therapy.

Despite these promising developments, challenges remain in the large-scale production and optimization of 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}acetic acid. A 2023 review article in Organic Process Research & Development highlighted the need for more efficient synthetic routes and purification methods to meet the growing demand for this compound in both academic and industrial settings. Researchers are actively exploring alternative synthetic strategies, including biocatalytic approaches, to address these challenges.

In conclusion, the compound 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpyrrolidin-3-yl}acetic acid (CAS: 2171333-66-5) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and drug delivery systems underscore its potential to advance the field. Future research efforts should focus on overcoming production challenges and further exploring its therapeutic potential to fully realize its benefits.